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Compound of Interest

Compound Name: 8-Bromoquinolin-4(1H)-one

Cat. No.: B1280202 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available safety, handling, and

Material Safety Data Sheet (MSDS) information for 8-Bromoquinolin-4(1H)-one (CAS No.

949507-29-3). As a crucial intermediate in various synthetic pathways, a thorough

understanding of its hazard profile is paramount for ensuring laboratory safety and regulatory

compliance.

Disclaimer: A specific, comprehensive Safety Data Sheet (SDS) for 8-Bromoquinolin-4(1H)-
one is not readily available in the public domain. The information presented herein is a

consolidation of data from supplier information for the target compound and extrapolated from

the safety data of its close structural isomers, such as 8-bromoquinoline and other bromo-

substituted quinolinones. This guide should be used for informational and precautionary

purposes only. It is imperative to handle this compound with the utmost care and to conduct a

thorough risk assessment before use. The safety data of isomers may not be fully

representative of 8-Bromoquinolin-4(1H)-one.

Chemical and Physical Properties
A summary of the known physical and chemical properties of 8-Bromoquinolin-4(1H)-one is

presented below. This information is critical for the proper design of experiments and for

understanding its behavior under various conditions.
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Property Value Source

CAS Number 949507-29-3 BLD Pharm[1]

Molecular Formula C₉H₆BrNO BLD Pharm[1]

Molecular Weight 224.05 g/mol BLD Pharm[1]

Storage Conditions
Keep in a dark place, sealed in

dry, 2-8°C
BLD Pharm[1]

Hazard Identification and GHS Classification
While a specific GHS classification for 8-Bromoquinolin-4(1H)-one is not available, an

inferred hazard profile can be constructed based on its isomers. The following table

summarizes the GHS classifications for closely related compounds.

Hazard Class
Hazard
Statement

Signal Word Pictogram
Inferred from
Isomer

Skin

Corrosion/Irritatio

n

H315: Causes

skin irritation
Warning GHS07

8-

Bromoquinoline[

2], 3-

Bromoquinoline[

3]

Serious Eye

Damage/Eye

Irritation

H319: Causes

serious eye

irritation

Warning GHS07

8-

Bromoquinoline[

2], 3-

Bromoquinoline[

3]

Specific Target

Organ Toxicity —

Single Exposure

(Respiratory tract

irritation)

H335: May

cause respiratory

irritation

Warning GHS07

8-

Bromoquinoline[

2], 3-

Bromoquinoline[

3]

Acute Toxicity,

Oral

H302: Harmful if

swallowed
Warning GHS07

8-Bromoquinolin-

2(1H)-one[4]
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Precautionary Statements (Inferred):

Prevention: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P264 (Wash skin

thoroughly after handling), P271 (Use only outdoors or in a well-ventilated area), P280 (Wear

protective gloves/protective clothing/eye protection/face protection).[2][5]

Response: P302+P352 (IF ON SKIN: Wash with plenty of soap and water), P304+P340 (IF

INHALED: Remove person to fresh air and keep comfortable for breathing),

P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing), P312 (Call a POISON CENTER

or doctor/physician if you feel unwell).[5]

Storage: P403+P233 (Store in a well-ventilated place. Keep container tightly closed), P405

(Store locked up).[2][5]

Disposal: P501 (Dispose of contents/container to an approved waste disposal plant).[6]

Experimental Protocols: Safe Handling and Storage
Adherence to strict experimental protocols is essential when working with 8-Bromoquinolin-
4(1H)-one. The following workflow outlines the recommended procedures for safe handling and

storage.
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Preparation

Handling

Post-Handling

Conduct Risk Assessment

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Work in a Certified Chemical Fume Hood

Weigh Solid in a Ventilated Enclosure

Proceed to Handling

Dispense with Care to Avoid Dust

Set up Reaction in a Closed System

Decontaminate Work Area and Equipment

After Experiment

Dispose of Waste in a Labeled, Sealed Container

Store in a Cool, Dry, Dark, and Well-Ventilated Area
(2-8°C)

Click to download full resolution via product page

Figure 1. A generalized workflow for the safe handling of 8-Bromoquinolin-4(1H)-one.
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First-Aid Measures
In the event of exposure to 8-Bromoquinolin-4(1H)-one, immediate and appropriate first-aid

measures are crucial. The following procedures are based on the known hazards of its

isomers.

Exposure Route First-Aid Procedure

Inhalation

Remove the individual to fresh air and keep

them comfortable for breathing. If breathing is

difficult or stops, provide artificial respiration.

Seek immediate medical attention.[5]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes while

removing contaminated clothing and shoes.

Seek medical attention if irritation persists.[5][7]

Eye Contact

Immediately rinse the eyes cautiously with

plenty of water for at least 15 minutes. Remove

contact lenses, if present and easy to do.

Continue rinsing. Seek immediate medical

attention.[5][7]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[5]

Fire-Fighting Measures and Accidental Release
Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[8]

Specific Hazards: Thermal decomposition may produce toxic gases, including nitrogen

oxides, carbon monoxide, carbon dioxide, and hydrogen bromide.[5]
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Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.[5]

Accidental Release Measures:

Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal

protective equipment (PPE), including respiratory protection, to avoid dust inhalation and

contact with skin and eyes. Ensure adequate ventilation.[9]

Environmental Precautions: Prevent the material from entering drains or waterways.[9]

Containment and Cleanup: Carefully sweep up the spilled solid, avoiding dust generation,

and place it into a suitable, labeled container for disposal.[9]

The logical relationship for responding to an accidental release is outlined below.
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Accidental Spill Detected

Evacuate Immediate Area

Don Appropriate PPE

Contain the Spill

Clean Up Spill
(Avoid Dust)

Dispose of Waste Properly

Decontaminate Area

Click to download full resolution via product page

Figure 2. Logical flow for responding to an accidental release of a hazardous chemical solid.

Toxicological Information
Specific toxicological data for 8-Bromoquinolin-4(1H)-one is not available. The primary health

concerns, based on its isomers, are irritation to the skin, eyes, and respiratory system. Chronic

exposure effects have not been determined. As a precautionary measure, it should be treated

as a compound with potential for toxicity, and exposure should be minimized.
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This guide is intended to raise awareness of the potential hazards associated with 8-
Bromoquinolin-4(1H)-one and to promote safe laboratory practices. Researchers are strongly

encouraged to seek out more specific safety information as it becomes available and to always

perform a thorough risk assessment before commencing any experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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